5'-Deoxy-5-fluorocytidine
CAS No.: 66335-38-4
VCID: VC0193531
Molecular Formula: C9H12FN3O4
Molecular Weight: 245.21 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.

Description | 5'-Deoxy-5-fluorocytidine is a compound belonging to the class of 5'-deoxyribonucleosides . These are nucleosides where the oxygen atom at the 5' position of the ribose moiety is replaced . It is an extremely weak base, essentially neutral, based on its pKa . This compound is found in all living organisms, from bacteria to humans . 5′-Deoxy-5-fluorocytidine is a metabolite of capecitabine . Capecitabine is an orally administered chemotherapeutic agent used to treat metastatic breast and colorectal cancers . It functions as a prodrug, converting enzymatically into 5-fluorouracil in the tumor, inhibiting DNA synthesis, and slowing tumor tissue growth . Furthermore, 5′-Deoxy-5-fluorocytidine, also known as 5′-dFdC, serves as an inhibitor of ribonucleotide reductase (RNR), an enzyme crucial for converting ribonucleotides to deoxyribonucleotides . It has applications in gene expression studies to understand how gene expression is regulated during transcription . Additionally, it is useful in nucleic acid synthesis for creating modified nucleic acids like oligonucleotides and siRNAs, and in biochemistry research for examining the structure and function of proteins and other biomolecules . Research indicates that 5′-dFdC exhibits anti-inflammatory effects, inhibits the growth of cancer cells, and induces apoptosis in cancer cells . A similar compound is fluorocytidine, which is also used as an antineoplastic or antiviral agent . It has a role as an antimetabolite . Another related compound is deoxycytidine, a naturally occurring nucleoside and a component of DNA . |
---|---|
CAS No. | 66335-38-4 |
Product Name | 5'-Deoxy-5-fluorocytidine |
Molecular Formula | C9H12FN3O4 |
Molecular Weight | 245.21 g/mol |
IUPAC Name | 4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoropyrimidin-2-one |
Standard InChI | InChI=1S/C9H12FN3O4/c1-3-5(14)6(15)8(17-3)13-2-4(10)7(11)12-9(13)16/h2-3,5-6,8,14-15H,1H3,(H2,11,12,16)/t3-,5-,6-,8-/m1/s1 |
Standard InChIKey | YSNABXSEHNLERR-ZIYNGMLESA-N |
SMILES | CC1C(C(C(O1)N2C=C(C(=NC2=O)N)F)O)O |
Canonical SMILES | CC1C(C(C(O1)N2C=C(C(=NC2=O)N)F)O)O |
Appearance | White to Light Beige Solid |
Purity | > 95% |
Synonyms | 5-Fluoro-5’-deoxycytidine, 5’-DFCR; USP Capecitabine Related Compound A; |
PubChem Compound | 10037499 |
Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume